Cas no 887579-58-0 (Benzenamine,3-(3-ethylphenoxy)-)

• Product Name: Benzenamine,3-(3-ethylphenoxy)-
• CAS No: 887579-58-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 713231
• PubChem ID: 10921845
• Update Time: 2025-04-19

Benzenamine,3-(3-ethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(3-ethylphenoxy)-
• 3-(3-Ethylphenoxy)aniline
• 3-(3-ETHYL-PHENOXY)-PHENYLAMINE
• DTXSID10448439
• 887579-58-0
• 3-(3-ETHYLPHENOXY)PHENYLAMINE
• AKOS017559910

• MDL： MFCD06656961
• Inchi： 1S/C14H15NO/c1-2-11-5-3-7-13(9-11)16-14-8-4-6-12(15)10-14/h3-10H,2,15H2,1H3
• InChI Key： LCCBVZAPXUJIPW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų